Cas no 1217500-97-4 (4-(Isobutylthio)phenylboronic acid)

4-(Isobutylthio)phenylboronic acid structure
1217500-97-4 structure
Product Name:4-(Isobutylthio)phenylboronic acid
CAS No:1217500-97-4
MF:C10H15BO2S
MW:210.100901842117
MDL:MFCD12546543
CID:827755
Update Time:2025-04-19

4-(Isobutylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Isobutylthio)phenyl)boronic acid
    • 4-(Isobutylthio)phenylboronic acid
    • [4-(2-methylpropylsulfanyl)phenyl]boronic acid
    • MDL: MFCD12546543
    • Inchi: 1S/C10H15BO2S/c1-8(2)7-14-10-5-3-9(4-6-10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
    • InChI Key: ROAGXTNYXGUULT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B(O)O)=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 210.08900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 65.76000
  • LogP: 1.11450

4-(Isobutylthio)phenylboronic acid Pricemore >>

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